![molecular formula C20H18N2O3S B2365842 N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide CAS No. 923506-23-4](/img/structure/B2365842.png)
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide
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Description
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H18N2O3S and its molecular weight is 366.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide and its derivatives have shown significant promise in antimicrobial activities. Saravanan et al. (2010) synthesized novel thiazole derivatives, demonstrating notable anti-bacterial and anti-fungal activities. Similarly, Liao et al. (2017) synthesized derivatives showing effective antimicrobial activity against various plant fungi and bacteria, surpassing some commercial antibacterial agents in efficacy (Saravanan et al., 2010) (Liao et al., 2017).
Anticancer and Antiviral Properties
This compound has also been investigated for its anticancer and antiviral properties. Havrylyuk et al. (2013) reported that certain derivatives demonstrated selective inhibition of leukemia cell lines and high activity against Tacaribe TRVL 11 573 virus strain. Evren et al. (2019) found that some synthesized derivatives showed selective cytotoxicity against human lung adenocarcinoma cells (Havrylyuk et al., 2013) (Evren et al., 2019).
Antioxidant and Anti-Inflammatory Applications
Compounds derived from this compound have shown significant antioxidant and anti-inflammatory activities. Koppireddi et al. (2013) synthesized derivatives exhibiting good antioxidant activity in various assays and excellent anti-inflammatory activity (Koppireddi et al., 2013).
Applications in Receptor Antagonism
Another significant application is in receptor antagonism. For instance, Jung et al. (2004) synthesized derivatives that showed great increases in binding affinity and selectivity for human adenosine A3 receptors, suggesting potential applications in treating various health conditions related to these receptors (Jung et al., 2004).
Applications in Diabetes and Obesity Treatment
Research also indicates potential applications in treating obesity and diabetes. Maruyama et al. (2012) prepared compounds that exhibited potent agonistic activity against the β3-adrenergic receptor with significant hypoglycemic activity in a rodent model of diabetes, indicating potential for therapeutic use in these areas (Maruyama et al., 2012).
Properties
IUPAC Name |
N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c1-13(23)19-18(15-6-4-3-5-7-15)22-20(26-19)21-17(24)12-14-8-10-16(25-2)11-9-14/h3-11H,12H2,1-2H3,(H,21,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NULPUBQNANJCDX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(N=C(S1)NC(=O)CC2=CC=C(C=C2)OC)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.